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Introduction

5-(2-Bromoethyl)-2-methylpyridine is a heterocyclic aromatic compound of significant interest
in synthetic organic chemistry. Its structure, featuring a pyridine ring substituted with a methyl
group and a reactive bromoethyl side chain, renders it a versatile building block for the
synthesis of a wide array of more complex molecules. This guide provides a comprehensive
overview of the chemical properties, reactivity, and applications of 5-(2-Bromoethyl)-2-
methylpyridine, with a particular focus on its role in pharmaceutical research and
development. The strategic positioning of its functional groups allows for a variety of chemical
transformations, making it a valuable intermediate in the synthesis of biologically active
compounds and novel materials.[1][2]

Physicochemical Properties

The fundamental physicochemical properties of 5-(2-Bromoethyl)-2-methylpyridine are
summarized in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.
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Property Value

Molecular Formula C8H10BrN

Molecular Weight 200.08 g/mol [3]

CAS Number 101716-33-4

Appearance Off-white to yellow or brown solid/powder
Melting Point 45-50 °C

Boiling Point 114-115 °C @ 10 mmHg

Solubility Soluble in chloroform and methanol

Synthesis and Reactivity

Synthesis

The synthesis of 5-(2-Bromoethyl)-2-methylpyridine typically involves multi-step reaction
sequences starting from simpler pyridine derivatives. One common approach involves the
functionalization of 2-methylpyridine (2-picoline). A notable patented method describes a multi-
step synthesis beginning with the reaction of diethyl malonate and an alkali metal, followed by
condensation with 5-nitro-2-chloropyridine and subsequent decarboxylation to yield 5-nitro-2-
methylpyridine.[4][5] This intermediate then undergoes hydrogenation to 5-amino-2-
methylpyridine, which is then converted to the final product through a Sandmeyer-type reaction
involving diazotization and subsequent reaction with a bromine source.[4][5]

Reactivity

The chemical reactivity of 5-(2-Bromoethyl)-2-methylpyridine is dominated by the bromoethyl
group. The bromine atom, being a good leaving group, makes the adjacent carbon atom
susceptible to nucleophilic attack. This allows for a variety of nucleophilic substitution reactions,
which are fundamental to its utility as a synthetic intermediate. Common nucleophiles include
amines, alkoxides, and thiolates, leading to the formation of new carbon-nitrogen, carbon-
oxygen, and carbon-sulfur bonds, respectively.
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The pyridine ring itself can also participate in reactions. The nitrogen atom is basic and can be
protonated or alkylated. The ring can also undergo electrophilic aromatic substitution, although
the pyridine ring is generally less reactive than benzene towards electrophiles.

Applications in Drug Discovery and Development

5-(2-Bromoethyl)-2-methylpyridine is a key intermediate in the synthesis of numerous
pharmaceutical compounds.[1][6][7] Its ability to introduce a substituted ethylpyridine moiety
into a larger molecule is highly valuable in medicinal chemistry.

A prominent example of its application is in the synthesis of Betahistine, a histamine analog
used for the treatment of Meniere's disease. In the synthesis of Betahistine, 5-(2-
Bromoethyl)-2-methylpyridine is reacted with methylamine in a nucleophilic substitution
reaction.

Beyond its use in specific drug syntheses, this compound is also employed in the development
of novel therapeutic agents targeting a range of conditions, including neurological disorders, as
well as compounds with antimicrobial and anti-inflammatory properties.[1]

Experimental Protocols
Representative Nucleophilic Substitution Reaction

The following protocol describes a general procedure for the reaction of 5-(2-Bromoethyl)-2-
methylpyridine with a generic primary amine (R-NH2) to illustrate its core reactivity.

Materials:

5-(2-Bromoethyl)-2-methylpyridine

Primary amine (R-NH2)

Anhydrous polar aprotic solvent (e.g., acetonitrile, DMF)

Inert gas (e.g., Nitrogen or Argon)

Standard laboratory glassware and magnetic stirrer
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Procedure:

 In a round-bottom flask under an inert atmosphere, dissolve 1 equivalent of 5-(2-
Bromoethyl)-2-methylpyridine in the chosen anhydrous solvent.

e Add 1.1to 1.5 equivalents of the primary amine to the solution. The slight excess of the
amine helps to drive the reaction to completion.

« Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and
monitor the progress of the reaction by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with water and extract the product with a suitable
organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain the desired N-
substituted-2-(2-methylpyridin-5-yl)ethanamine.

Visualizations
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Caption: A generalized workflow for the reaction of 5-(2-Bromoethyl)-2-methylpyridine.
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Caption: A hypothetical signaling pathway where a drug derived from the title compound may

act.

Safety and Handling

5-(2-Bromoethyl)-2-methylpyridine is an irritant and should be handled with appropriate

safety precautions.[8] It is known to cause skin and serious eye irritation, and may also cause

respiratory irritation.[9]

Precautionary Measures:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
[10][11][12]

Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles,
chemical-resistant gloves, and a lab coat.[13][14]

Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[10][13] Wash hands
thoroughly after handling.[10][12][13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] It is
sensitive to air and moisture, so storage under an inert atmosphere is recommended.

In Case of Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention immediately.[10][14]

Skin: Immediately wash off with soap and plenty of water while removing all contaminated
clothing and shoes. Get medical attention if irritation develops.[10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.[10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[10][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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